Cas no 31590-12-2 (Benzeneethanol, 2-azido-)

• Product Name: Benzeneethanol, 2-azido-
• CAS No: 31590-12-2
• MF: C₈H₉N₃O
• MW: 163.176561117172
• CID: 3937091
• PubChem ID: 12007216
• Update Time: 2025-05-23

Benzeneethanol, 2-azido- Chemical and Physical Properties

Names and Identifiers

• Benzeneethanol, 2-azido-
• 31590-12-2
• SCHEMBL16740886
• 2-(2-azidophenyl)ethan-1-ol
• EN300-6738770

• Inchi： 1S/C8H9N3O/c9-11-10-8-4-2-1-3-7(8)5-6-12/h1-4,12H,5-6H2
• InChI Key： FZCWOUWGGATOSQ-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1N=[N+]=[N-])CO

Computed Properties

• Exact Mass: 163.074561919Da
• Monoisotopic Mass: 163.074561919Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 34.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylazides

Additional information on Benzeneethanol, 2-azido-

Benzeneethanol, 2-Azido: A Comprehensive Overview

Benzeneethanol, 2-Azido (CAS No. 31590-12-2) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, drug development, and materials science. This compound, also referred to as Phenethyl azide, is characterized by its unique structure and reactivity, making it a valuable tool in various research and industrial applications. In this article, we will delve into the properties, synthesis methods, applications, and recent advancements related to Benzeneethanol, 2-Azido.

The molecular structure of Benzeneethanol, 2-Azido consists of a benzene ring attached to an ethyl group with an azide (-N₃) substituent at the second position. This configuration imparts the compound with distinct chemical properties, including reactivity towards nucleophilic substitution and its ability to participate in click chemistry reactions. Recent studies have highlighted its potential as a precursor for the synthesis of bioactive molecules and advanced materials.

One of the most notable applications of Benzeneethanol, 2-Azido is in click chemistry. Click reactions are widely used in organic synthesis due to their high efficiency and selectivity under mild conditions. The azide group in this compound serves as an excellent substrate for copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions. This has led to its use in the construction of complex molecular architectures, including those relevant to drug discovery and polymer synthesis.

In terms of synthesis, several methods have been developed to prepare Benzeneethanol, 2-Azido. Traditional approaches involve the substitution of a suitable leaving group on benzeneethanol with an azide ion (N₃^-). However, recent advancements have focused on more efficient and environmentally friendly routes. For instance, researchers have explored the use of transition metal catalysts and microwave-assisted synthesis to enhance reaction yields and reduce reaction times.

The physical properties of Benzeneethanol, 2-Azido are also worth mentioning. It has a melting point of approximately -40°C and a boiling point around 145°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and acetonitrile makes it suitable for various laboratory applications. The compound is also relatively stable under normal storage conditions but should be handled with care due to its potential sensitivity to heat and light.

Recent research has expanded the scope of applications for Benzeneethanol, 2-Azido. For example, it has been utilized in the development of stimuli-responsive materials. By incorporating this compound into polymer networks via click chemistry, scientists have created materials that can respond to external stimuli such as light or temperature changes. These materials hold promise for use in sensors, drug delivery systems, and adaptive coatings.

In the field of drug discovery, Benzeneethanol, 2-Azido has been employed as a building block for constructing bioactive molecules with potential therapeutic applications. Its ability to undergo various transformations allows researchers to design compounds with desired pharmacokinetic properties. For instance, studies have demonstrated its utility in synthesizing inhibitors for key enzymes involved in cancer progression.

Safety considerations are paramount when working with Benzeneethanol, 2-Azido. While it is not classified as a hazardous material under normal conditions, proper handling procedures should be followed to minimize risks associated with exposure or accidental release. Storage guidelines recommend keeping the compound in a cool, dry place away from direct sunlight and incompatible substances.

In conclusion,
Benzeneethanol
,